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Compound of Interest

Compound Name: Dihydroabietylamine
CAS No.: 24978-68-5
Cat. No.: B1213853
Get Quote
Introduction

Dihydroabietylamine, a diterpene amine derived from abietic acid, is a compound of
significant interest in various scientific and industrial fields. Its rigid, chiral backbone, inherited
from natural resins, makes it a valuable building block in asymmetric synthesis and drug
discovery. This guide provides a comprehensive overview of the physical and chemical
properties of Dihydroabietylamine, detailed experimental protocols for its purification and
analysis, and an exploration of its applications, particularly for researchers, scientists, and drug
development professionals.

Core Physicochemical Properties

Dihydroabietylamine is a viscous, pale yellow liquid or a low-melting solid at room
temperature. Its properties are largely dictated by its tricyclic diterpenoid structure and the
presence of a primary amine functional group.

Structural and General Properties
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Property Value Source(s)
[(1R,4aS,10aR)-1,4a-dimethyl-
7-propan-2-yl-2,3,4,9,10,10a-

IUPAC Name [1][2]
hexahydrophenanthren-1-
ylImethanamine

CAS Number 1446-61-3 [1][2]

Molecular Formula C20H31N [11[2]

Molecular Weight 285.47 g/mol [1112]
Pale yellow viscous liquid or

Appearance ] ) [1]
white solid

Thermal and Physical Properties
Property Value Source(s)
Melting Point 44-45 °C [1]
N ) Approximately 417.89 °C

Boiling Point ) [1]
(rough estimate)

Density ~0.963 g/cm3 [1]

- Soluble in chloroform, DMSO,

Solubility [1][2]

methanol; Insoluble in water

Chemical Properties and Reactivity

The chemical behavior of Dihydroabietylamine is dominated by the nucleophilicity of its

primary amine group. This functionality allows for a wide range of chemical transformations,

making it a versatile intermediate in organic synthesis.

Basicity

As a primary amine, Dihydroabietylamine is basic and readily forms salts with both inorganic

and organic acids.[3] This property is fundamental to its application as a chiral resolving agent,

where it forms diastereomeric salts with racemic acids, allowing for their separation.[4][5]
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Nucleophilic Reactions

The lone pair of electrons on the nitrogen atom makes Dihydroabietylamine a potent
nucleophile. It readily participates in reactions with a variety of electrophiles:

o Alkylation: Reaction with alkyl halides introduces alkyl substituents on the nitrogen atom,
leading to the formation of secondary, tertiary amines, and even quaternary ammonium salts.

[6]

o Acylation: Dihydroabietylamine reacts with acid chlorides, anhydrides, and esters to form
the corresponding amides. This is a common strategy for protecting the amine group or for
synthesizing biologically active amide derivatives.[6][7]

e Reaction with Carbonyl Compounds: It can react with aldehydes and ketones to form imines
(Schiff bases), which can be further reduced to secondary amines.[3]
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Caption: Workflow for the purification of Dihydroabietylamine.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

A general reversed-phase HPLC method can be employed to assess the purity of
Dihydroabietylamine.

Instrumentation:

e HPLC system with a UV detector

e C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um)
Mobile Phase (Isocratic):

e A mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g.,
acetonitrile or methanol). The exact ratio should be optimized for best separation.

General Procedure:

o Sample Preparation: Prepare a standard solution of Dihydroabietylamine of known
concentration in the mobile phase. Prepare the sample to be analyzed by dissolving it in the
mobile phase.

o Chromatographic Conditions: Set the flow rate (e.g., 1.0 mL/min) and the detection
wavelength (e.g., 220 nm).

« Injection: Inject the standard and sample solutions into the HPLC system.

» Analysis: The purity of the sample is determined by comparing the peak area of the main
component to the total area of all peaks in the chromatogram.

Applications in Research and Drug Development
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The unique structural features of Dihydroabietylamine have led to its use in several areas of
chemical and pharmaceutical research.

Chiral Resolving Agent

As a readily available chiral amine from a natural source, Dihydroabietylamine is an effective
resolving agent for racemic carboxylic acids. [4][5]The process involves the formation of
diastereomeric salts that can be separated by crystallization, followed by the recovery of the
enantiomerically pure acid.

Asymmetric Synthesis

Dihydroabietylamine serves as a chiral scaffold for the synthesis of various chiral ligands and
organocatalysts. These catalysts have been successfully applied in a range of asymmetric
transformations, including Michael additions and aldol reactions, affording products with high
enantioselectivity.

Drug Discovery and Development

Recent research has highlighted the potential of Dihydroabietylamine and its derivatives as
therapeutic agents.

o Anticancer Activity: Dihydroabietylamine has been shown to exhibit antitumor effects in
gastric cancer by disrupting nucleotide metabolism, leading to DNA damage and apoptosis.
[8]Various derivatives have also been synthesized and evaluated for their cytotoxic activities
against different cancer cell lines.

e Antibacterial and Antifungal Agents: Derivatives of Dihydroabietylamine have demonstrated
promising activity against various bacteria and fungi, suggesting their potential as lead
compounds for the development of new antimicrobial agents.

Safety and Handling

Dihydroabietylamine is considered to be a hazardous substance and should be handled with
appropriate safety precautions.

e Hazards: It is known to cause skin and eye irritation and may cause respiratory irritation. [9]
[10][11][12][13]* Personal Protective Equipment (PPE): Wear appropriate PPE, including
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safety goggles, gloves, and a lab coat when handling this compound. Work in a well-
ventilated area or a fume hood.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

Dihydroabietylamine is a multifaceted compound with a rich chemistry and a growing number
of applications. Its availability from natural sources, combined with its unique chiral structure,
makes it a valuable tool for chemists and pharmacologists. A thorough understanding of its
physical and chemical properties, as well as appropriate handling procedures, is essential for
its safe and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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